![molecular formula C17H13NO4 B3325015 Methyl 3-(hydroxy(phenyl)methylene)-2-oxoindoline-6-carboxylate CAS No. 2036139-30-5](/img/structure/B3325015.png)
Methyl 3-(hydroxy(phenyl)methylene)-2-oxoindoline-6-carboxylate
Overview
Description
“Methyl 3-(hydroxy(phenyl)methylene)-2-oxoindoline-6-carboxylate” is a complex organic compound. It contains a methyl group (CH3), a hydroxy group (OH) attached to a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), a methylene group (=CH2), an indoline group (a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring), and a carboxylate group (COO-) .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indoline group suggests that part of the molecule is cyclic (ring-shaped). The hydroxyphenyl group suggests the presence of a benzene ring with a hydroxy substituent .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the hydroxy group might make the compound a weak acid, able to donate a proton (H+) in certain conditions. The double bond in the methylene group could potentially participate in addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the hydroxy group and the carboxylate group might make the compound soluble in polar solvents .Scientific Research Applications
Synthesis and Biological Activity
- Methyl 3-(hydroxy(phenyl)methylene)-2-oxoindoline-6-carboxylate and related compounds have been studied for their anti-inflammatory activity. A study by Cong Ri-gang (2007) explored the synthesis and biological activity of similar compounds, finding that several derivatives exhibited marked anti-inflammatory activity in animal models (Cong Ri-gang, 2007).
Chemical Synthesis Techniques
- The compound has been involved in studies focusing on novel cyclization modes. N. Lisowskaya, M. Alajarín, and P. Sánchez-Andrada (2006) investigated the thermal decarbonylation of related compounds, contributing to the understanding of synthesis techniques in organic chemistry (Lisowskaya et al., 2006).
Crystal Structure Analysis
- Research by A. Saeed, I. Arshad, and U. Flörke (2012) on a similar compound, Methyl 5-Hydroxy-1-Phenyl-1H-Pyrazole-3-Carboxylate, provides insights into the crystal structure and could be relevant to understanding the physical properties of this compound (Saeed et al., 2012).
Anti-Cancer Activity
- There's research indicating the potential use of related compounds in anti-cancer applications. Juntao Ai et al. (2017) synthesized derivatives of 3-methylene-2-oxoindoline-5-carboxamide, demonstrating significant inhibitory activity against lung cancer cell lines (Ai et al., 2017).
Histochemical Techniques
- M. S. Burstone (1959) explored the use of complex methylene compounds, which could include structures similar to this compound, for histochemical techniques. This research provides a basis for understanding the compound's potential applications in biochemistry and histology (Burstone, 1959).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-benzoyl-2-hydroxy-1H-indole-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4/c1-22-17(21)11-7-8-12-13(9-11)18-16(20)14(12)15(19)10-5-3-2-4-6-10/h2-9,18,20H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTAXHFYBNNGHNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C(=C(N2)O)C(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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